Cas no 22117-85-7 (2-Methoxy-5-sulfamoylbenzoic acid)

• Product Name: 2-Methoxy-5-sulfamoylbenzoic acid
• CAS No: 22117-85-7
• MF: C₈H₉NO₅S
• MW: 231.225761175156
• MDL: MFCD00129997
• CID: 51969
• PubChem ID: 89601
• Update Time: 2025-06-18

2-Methoxy-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-5-sulfamoylbenzoic acid
• 2-Methoxy-5-Sufamoyl Benzoic Acid
• 5-Aminosulfonyl-2-Methoxybenzoic Acid
• 2-Methoxy-5-sulfamoybenzoic acid
• 2-Methoxy-5-sulfamoy
• 2-Methoxy-5-sulphaMoylbenzoic acid
• 2-Methoxy-5-sulfamoyl-benzoesaeure
• 2-methoxy-5-sulfamoyl-benzoic acid
• 2-Methoxy-5-sulfonylbenzoic acid
• 2-methoxy-5-sulphamoyl-benzoic acid
• 2-Methoxy-benzoesaeure-sulfonamid-(5)
• 5-Sulphamoyl-o-anisic acid
• 6-methoxy-3-sulfamoylbenzoic acid
• 3-Carboxy-4-methoxybenzenesulfonamide
• 2-methoxy-5-aminosulfonylbenzoic acid
• Benzoic acid, 5-(aminosulfonyl)-2-methoxy-
• 6-Methoxyindole-2-carboxylicacid
• 2-Methoxy-5-sulfamoylbenzoicAcid
• SQAILWDRVDGLGY-UHFFFAOYSA-N
• 2-methoxy
• BENZOIC ACID, 5-(AMINOSULFONYL)-2-METHOXY
• SCHEMBL131628
• PB41977
• AKOS000161003
• Z56347232
• 22117-85-7
• SY018905
• DTXSID60944759
• 2-METHOXY-5-SULFONAMIDOBENZOIC ACID
• PD065606
• AC-11234
• P17496
• 2-methoxy-5-sulphamoyl benzoic acid
• CS-W014177
• 5-(aminosulfonyl)-2-methoxybenzoic acid
• MFCD00129997
• NS00049856
• 2-Methoxy-5-sulphamoylbenzoic Acid; Sulpiride Imp. D (EP); Sulpiride Impurity D
• M2771
• 5-Sulfamoyl-o-anisic Acid-d3
• O-ANISIC ACID, 5-SULFAMOYL-
• EN300-16628
• EINECS 244-789-1
• SULPIRIDE IMPURITY D [EP IMPURITY]
• BB 0241088
• BCP24503
• UNII-ZK66UU128U
• PS-7705
• W-107502
• ZK66UU128U
• 2-methoxy-5-sulfamoyl benzoic acid
• FT-0612810
• FT-0672202
• STK936072
• SULPIRIDE IMPURITY D (EP IMPURITY)
• DTXCID101373091
• DB-045799
• 123958-85-0
• BBL028247

• MDL： MFCD00129997
• Inchi： 1S/C8H9NO5S/c1-14-7-3-2-5(15(9,12)13)4-6(7)8(10)11/h2-4H,1H3,(H,10,11)(H2,9,12,13)
• InChI Key： SQAILWDRVDGLGY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(=O)O)C=1)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 231.02000
• Monoisotopic Mass: 231.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.3
• Topological Polar Surface Area: 115

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.492
• Melting Point: 225-230°C
• Boiling Point: 482.5 ℃ at 760 mmHg
• Flash Point: 245.6±31.5 °C
• PSA: 115.07000
• LogP: 1.82190

2-Methoxy-5-sulfamoylbenzoic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at room temperature

Additional information on 2-Methoxy-5-sulfamoylbenzoic acid

2-Methoxy-5-sulfamoylbenzoic Acid (CAS No. 22117-85-7): An Overview of Its Properties, Applications, and Recent Research

2-Methoxy-5-sulfamoylbenzoic acid (CAS No. 22117-85-7) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as MSB, has gained significant attention due to its unique chemical structure and potential therapeutic properties. In this article, we will delve into the properties, synthesis methods, and recent research developments surrounding 2-Methoxy-5-sulfamoylbenzoic acid.

Chemical Structure and Properties

2-Methoxy-5-sulfamoylbenzoic acid is characterized by its molecular formula C₉H₉N₂O₅S and a molecular weight of 243.24 g/mol. The compound features a benzene ring substituted with a methoxy group at the 2-position and a sulfamoyl group at the 5-position, along with a carboxylic acid group at the 1-position. These functional groups contribute to the compound's solubility in polar solvents and its reactivity in various chemical reactions.

The physical properties of 2-Methoxy-5-sulfamoylbenzoic acid include a melting point of approximately 180-183°C and a pKa value of around 4.0, indicating its acidic nature. The compound is stable under normal conditions but may degrade when exposed to strong acids or bases.

Synthesis Methods

The synthesis of 2-Methoxy-5-sulfamoylbenzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-methoxybenzene-1,3-diol with sulfuryl chloride to form the corresponding sulfonyl chloride intermediate, followed by treatment with ammonia to introduce the sulfamoyl group. Another approach involves the direct sulfonation of 2-methoxybenzoic acid using sulfur trioxide in the presence of a suitable solvent.

A more recent and environmentally friendly method involves the use of green chemistry principles, such as microwave-assisted synthesis or catalytic processes that minimize waste and energy consumption. These methods not only improve the efficiency of the synthesis but also reduce environmental impact.

Applications in Pharmaceuticals and Biology

2-Methoxy-5-sulfamoylbenzoic acid has shown promise in various pharmaceutical applications due to its anti-inflammatory, antimicrobial, and antitumor properties. Studies have demonstrated that MSB can inhibit cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins that mediate inflammation. This makes MSB a potential candidate for developing new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, MSB has been found to exhibit antimicrobial activity against several pathogenic bacteria and fungi. This property is attributed to its ability to disrupt cell membrane integrity and inhibit essential metabolic pathways in microorganisms.

Recent Research Developments

The latest research on 2-Methoxy-5-sulfamoylbenzoic acid has focused on its potential as an antitumor agent. A study published in the Journal of Medicinal Chemistry reported that MSB can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. The researchers found that MSB selectively targets cancer cells while sparing normal cells, making it a promising lead compound for further drug development.

Another area of interest is the use of MSB as a scaffold for designing new drugs with enhanced therapeutic properties. By modifying the functional groups on the benzene ring or introducing additional substituents, researchers have been able to improve the potency and selectivity of MSB derivatives for specific therapeutic targets.

Safety Considerations

Safety is a critical aspect when handling any chemical compound, including 2-Methoxy-5-sulfamoylbenzoic acid. While MSB is generally considered safe for laboratory use under proper conditions, it is important to follow standard safety protocols such as wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

Toxicity studies have shown that MSB has low acute toxicity when administered orally or topically. However, long-term exposure or high doses may pose risks to human health, particularly in sensitive populations such as pregnant women or individuals with pre-existing medical conditions.

Conclusion

2-Methoxy-5-sulfamoylbenzoic acid (CAS No. 22117-85-7) is a multifaceted compound with significant potential in pharmaceuticals and biology. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its properties, MSB is poised to play an increasingly important role in advancing medical treatments and improving human health.